Cas no 2171745-57-4 (3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid)

• Product Name: 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid
• CAS No: 2171745-57-4
• MF: C₂₄H₂₅F₃N₂O₆
• MW: 494.460317373276
• CID: 6035257
• PubChem ID: 165539949
• Update Time: 2025-05-19

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid
• 3-{2-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]ethoxy}propanoic acid
• 2171745-57-4
• EN300-1499242

• Inchi： 1S/C24H25F3N2O6/c25-24(26,27)13-20(22(32)28-10-12-34-11-9-21(30)31)29-23(33)35-14-19-17-7-3-1-5-15(17)16-6-2-4-8-18(16)19/h1-8,19-20H,9-14H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： QGNQAGFLAXTIBF-UHFFFAOYSA-N
• SMILES： FC(CC(C(NCCOCCC(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 494.16647101g/mol
• Monoisotopic Mass: 494.16647101g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 35
• Rotatable Bond Count: 12
• Complexity: 713
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 114Ų

Additional information on 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid

Introduction to 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic Acid (CAS No. 2171745-57-4)

3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid is a sophisticated organic compound characterized by its complex molecular structure and potential applications in pharmaceutical research. This compound, identified by the CAS number 2171745-57-4, has garnered attention in the scientific community due to its unique chemical properties and the promising avenues it opens for therapeutic development.

The molecular framework of this compound incorporates several key functional groups that contribute to its reactivity and utility. Notably, the presence of a 9H-fluoren-9-ylmethoxycarbonyl moiety suggests a possible role in drug conjugation and bioavailability enhancement. The trifluorobutyl group and the amide linkage further add to its structural complexity, making it a candidate for various biochemical interactions.

In recent years, there has been a growing interest in fluorinated compounds due to their enhanced metabolic stability and binding affinity. The incorporation of fluorine atoms in the molecule, as seen in the 4,4,4-trifluorobutyl group, is a strategic choice that can influence the pharmacokinetic profile of any derivative drugs. This feature makes the compound particularly relevant in the context of developing novel pharmaceuticals with improved efficacy and reduced side effects.

The amine functionality derived from the (9H-fluoren-9-yl)methoxycarbonyl group provides a site for further chemical modification, enabling the synthesis of prodrugs or conjugates that can target specific biological pathways. Such modifications are crucial in modern drug design, where precision and specificity are paramount. The ethoxy group at the propionic acid position adds another layer of versatility, allowing for diverse chemical transformations that could tailor the compound's properties for specific applications.

Current research in medicinal chemistry increasingly leverages advanced synthetic techniques to explore new molecular architectures. The structure of 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid aligns well with these trends, offering a platform for innovative drug discovery. For instance, its potential use as an intermediate in peptide mimetics or as a precursor for kinase inhibitors has been hypothesized based on its structural features.

The field of fluorinated amino acids has seen significant advancements, particularly in their role as building blocks for bioactive molecules. The unique electronic properties of fluorine can modulate molecular interactions, making fluorinated compounds valuable in designing ligands that exhibit high selectivity for biological targets. This aspect is particularly relevant when considering the development of targeted therapies for diseases such as cancer or neurological disorders.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced spectroscopic techniques like NMR and mass spectrometry are essential for characterizing its structure and confirming its identity. These analytical methods provide insights into the compound's conformational flexibility and potential isomeric forms, which are critical for understanding its behavior in biological systems.

In conclusion, 3-{2-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidoethoxy}propanoic acid (CAS No. 2171745-57-4) represents a significant advancement in pharmaceutical chemistry. Its complex structure and versatile functional groups make it a promising candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds, this molecule stands out as a beacon of innovation in medicinal chemistry.